molecular formula C13H19N3O2S B6223101 tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate CAS No. 2763750-41-8

tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate

Cat. No. B6223101
CAS RN: 2763750-41-8
M. Wt: 281.4
InChI Key:
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Description

Tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate (TBPSMC) is a novel chemical compound that has been studied for its potential applications in a variety of scientific fields. TBPSMC is a heterocyclic compound containing a pyrimidine ring and a sulfanylmethyl group. It is a colorless crystalline solid with a molecular weight of 212.3 g/mol. TBPSMC is a member of a class of compounds known as azetidine-1-carboxylates, which are important intermediates in the synthesis of pharmaceuticals and other organic compounds.

Mechanism of Action

The mechanism of action of tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate is not fully understood. However, it is believed that the sulfanylmethyl group in tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate acts as a nucleophile, which can react with electrophilic centers present in other molecules. This reaction can lead to the formation of new covalent bonds, which can alter the structure and properties of the molecules involved.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate have not been extensively studied. However, it has been suggested that tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate may act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. Additionally, tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate has been shown to have antioxidant activity, which may be beneficial in reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate in laboratory experiments include its low cost, ease of synthesis, and stability. Additionally, it has been suggested that tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate may be useful in the synthesis of novel organic compounds, such as peptides, nucleosides, and other bioactive molecules. However, the use of tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate in laboratory experiments is limited by its relatively low solubility in water and other organic solvents.

Future Directions

There are a number of potential future directions for research on tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate. These include further investigation of its biochemical and physiological effects, as well as its potential applications in the synthesis of novel organic compounds. Additionally, further research is needed to better understand the mechanism of action of tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate and to identify potential new uses for the compound. Finally, further studies are needed to improve the solubility of tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate in water and other organic solvents, which would allow for its use in a wider range of laboratory experiments.

Synthesis Methods

Tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate can be synthesized in a two-step process starting from tert-butyl 2-chloro-3-methylazetidine-1-carboxylate. The first step involves the reaction of tert-butyl 2-chloro-3-methylazetidine-1-carboxylate with pyrimidine-2-thiol in the presence of a base, such as sodium hydroxide, to produce tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate. The second step involves the hydrolysis of the tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate to produce tert-butyl 2-methylazetidine-1-carboxylate.

Scientific Research Applications

Tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate has been studied for its potential applications in a variety of scientific fields. It has been used as a building block in the synthesis of novel organic compounds, such as peptides, nucleosides, and other bioactive molecules. tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate has also been used as a starting material for the synthesis of heterocyclic compounds, such as imidazolines and quinolines. Additionally, tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate has been used as a catalyst in organic reactions, such as Diels-Alder reactions and Heck reactions.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate involves the reaction of tert-butyl 3-azetidinylcarbamate with pyrimidine-2-thiol in the presence of a suitable base.", "Starting Materials": [ "tert-butyl 3-azetidinylcarbamate", "pyrimidine-2-thiol", "suitable base" ], "Reaction": [ "Add pyrimidine-2-thiol to a solution of tert-butyl 3-azetidinylcarbamate in a suitable solvent.", "Add a suitable base to the reaction mixture to facilitate the reaction.", "Heat the reaction mixture to a suitable temperature and allow the reaction to proceed for a suitable amount of time.", "Cool the reaction mixture and isolate the product by filtration or other suitable means.", "Purify the product by recrystallization or other suitable means." ] }

CAS RN

2763750-41-8

Product Name

tert-butyl 3-[(pyrimidin-2-ylsulfanyl)methyl]azetidine-1-carboxylate

Molecular Formula

C13H19N3O2S

Molecular Weight

281.4

Purity

95

Origin of Product

United States

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